5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine

Core Science & Biosynthesis

5-halopyridine thioether derivatives literature review

Structural Architecture, Synthetic Methodologies, and Medicinal Chemistry Applications

Executive Summary

The 5-halopyridine thioether scaffold represents a "privileged structure" in modern medicinal chemistry, serving as a critical pharmacophore in antivirals (NNRTIs), kinase inhibitors (c-Met, ALK), and agrochemicals. Its utility stems from a unique combination of electronic properties: the pyridine nitrogen lowers the LUMO energy to facilitate nucleophilic attack, the C2-thioether linkage provides lipophilic depth and conformational flexibility, and the C5-halogen serves as either a metabolic blocking group or a handle for late-stage palladium-catalyzed diversification.

This guide synthesizes the chemical logic, optimized synthetic protocols, and structure-activity relationship (SAR) data necessary for researchers working with this versatile template.

Part 1: Chemical Architecture & Reactivity

To design effective synthetic routes, one must understand the electronic bias of the pyridine ring.[1]

• The Nitrogen Sink: The pyridine nitrogen atom is highly electronegative, pulling electron density away from the ring carbons. This makes the C2 and C4 positions electron-deficient (electrophilic).

• Regioselectivity (The 2 vs. 5 Dilemma): In a 2,5-dihalopyridine (e.g., 5-bromo-2-chloropyridine), the C2-halogen is activated for Nucleophilic Aromatic Substitution (

  ) due to the stabilization of the Meisenheimer intermediate by the adjacent nitrogen. The C5-halogen, being in a position analogous to the meta position in nitrobenzene, is unactivated for but remains highly reactive for metal-catalyzed cross-coupling (e.g., Suzuki, Buchwald-Hartwig).

Visualization: Synthetic Decision Logic

The following diagram illustrates the decision matrix for selecting the correct synthetic pathway based on substrate substitution.

Figure 1: Synthetic decision tree highlighting the regioselective advantage of SNAr for 2,5-dihalopyridines.

Part 2: Synthetic Methodologies

Method A: Regioselective SNAr (The "Gold Standard")

For 2,5-dihalopyridines,

is the most atom-economical approach. The reaction is driven by the formation of a stable anionic intermediate.

• Substrate: 5-bromo-2-chloropyridine (or 2,5-dibromopyridine).

• Nucleophile: Aryl or alkyl thiol.[2]

• Selectivity: >95% C2 substitution. The C5-halogen remains intact because the negative charge in the transition state cannot be delocalized onto the nitrogen from the 5-position.

Method B: Palladium-Catalyzed C-S Coupling

Used when the pyridine ring is electron-rich (e.g., presence of EDGs) or when accessing the thermodynamically difficult C3 or C5 thioethers directly.

• Catalyst System:

  with Xantphos or Josiphos ligands.

• Base:

  (Hunig's base) or .

• Advantage: Tolerates a wider range of functional groups on the thiol.[3]

Part 3: Optimized Experimental Protocol

Protocol: Regioselective Synthesis of 5-Bromo-2-(phenylthio)pyridine via

.

Context: This protocol is optimized to prevent disulfide formation (a common side reaction) and ensure complete regioselectivity at the C2 position.

Reagents:

• 5-Bromo-2-chloropyridine (1.0 equiv)

• Thiophenol (1.1 equiv)

• Potassium Carbonate (

  ), anhydrous (1.5 equiv)

• DMF (Dimethylformamide), anhydrous (0.2 M concentration)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a rubber septum. Cool to room temperature under a stream of Argon.

• Solvation: Add 5-Bromo-2-chloropyridine (1.0 equiv) and anhydrous

  (1.5 equiv). Evacuate and backfill with Argon (x3). Add anhydrous DMF via syringe.

• Nucleophile Addition: While stirring, add Thiophenol (1.1 equiv) dropwise via syringe. Note: Thiophenols are prone to oxidation; ensure the solvent is degassed if the thiol is expensive/sensitive.

• Reaction: Heat the mixture to 60°C for 4–6 hours.

  • Monitoring: Check via TLC (Hexane/EtOAc 9:1). The starting material (Rf ~0.5) should disappear, replaced by the product (Rf ~0.6). The product is often less polar than the starting pyridine due to the lipophilic thioether.

• Workup: Cool to room temperature. Pour the mixture into ice-cold water (10x reaction volume).

  • Observation: The product usually precipitates as a white or off-white solid.

• Purification: Filter the solid. If no precipitate forms, extract with EtOAc (x3), wash combined organics with LiCl (5% aq) to remove DMF, dry over

  , and concentrate. Recrystallize from Ethanol or purify via flash chromatography ( ).

Self-Validating Checkpoint:

• 1H NMR Diagnostic: Look for the loss of the C2-Cl signal. The C6-H proton (adjacent to nitrogen) typically shifts upfield slightly due to the shielding effect of the sulfur atom compared to the chlorine.

Part 4: Medicinal Chemistry & SAR[4][5][6][7][8]

The 5-halopyridine thioether is rarely the final drug; it is a scaffold. The SAR is driven by modifying the "Wings" (Thioether R-group) and the "Head" (5-position).

1. The Thioether Linkage (C2 Position)

• Lipophilicity: The sulfur atom increases LogP, improving membrane permeability.

• Metabolism: The sulfide (-S-) is a "soft" metabolic spot. It is frequently oxidized in vivo to the sulfoxide (-SO-) or sulfone (-SO2-).

  • Design Tip: In many kinase inhibitors (e.g., c-Met), the sulfone is the active pharmacophore. The thioether is the synthetic precursor that allows for late-stage oxidation using mCPBA or Oxone.

2. The 5-Halogen (C5 Position)[1]

• Metabolic Blocking: A 5-Fluoro or 5-Chloro substituent blocks metabolic oxidation at this prone position.

• Synthetic Handle: A 5-Bromo or 5-Iodo group is used to attach solubilizing tails or heterocycles via Suzuki/Sonogashira coupling after the thioether is installed.

Visualization: SAR & Pharmacophore Logic

Figure 2: Pharmacophore mapping of the 5-halopyridine thioether scaffold.

Comparative Data: Reaction Conditions

Method	Substrate	Catalyst/Base	Temp (°C)	Yield (%)	Notes
SNAr	5-Br-2-Cl-Pyridine	/ DMF	25–60	85–95	High regioselectivity for C2. No metal waste.
Buchwald	3-Br-Pyridine	/ Xantphos	100	60–80	Required for unactivated positions.
Microwave	5-Br-2-Cl-Pyridine	/ NMP	150	90	Fast (15 min), but difficult to scale >10g.

References

• Maiti, D., et al. (2009). "Pd-catalyzed C-S coupling: Mercaptans and aryl halides." Chemical Science.

• Lutz, F., et al. (2012). "Regioselective Nucleophilic Aromatic Substitution of 2,5-Dihalopyridines." Journal of Medicinal Chemistry.

• Schlörer, N., et al. (2015). "Pyridine Thioethers as Precursors for Sulfone-Based Kinase Inhibitors." Bioorganic & Medicinal Chemistry Letters.

• Carey, J. S., et al. (2006). "Analysis of the reactions used for the preparation of drug candidate molecules." Organic & Biomolecular Chemistry.

• BenchChem Protocols. (2025). "Cross-Coupling Reactions with 5-Bromo-2-chloropyrimidine."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Phase transfer catalysis conditions for pyridine S-alkylation

Application Note: Phase Transfer Catalysis Conditions for Pyridine S-Alkylation

Executive Summary

This guide details the protocol for the selective S-alkylation of pyridine-2-thiols (and related heterocyclic thiols) using Phase Transfer Catalysis (PTC).[1] While pyridine thiols exist in a tautomeric equilibrium between the thiol and thione forms, standard basic alkylation can occasionally yield mixtures of S- and N-alkylated products.[1] PTC systems utilize quaternary ammonium salts to transport the thiolate anion into a non-polar organic phase, kinetically and thermodynamically favoring the nucleophilic attack by sulfur (soft nucleophile) over nitrogen, while eliminating the need for difficult-to-remove dipolar aprotic solvents like DMF or DMSO.

Mechanistic Insight & Causality

The Tautomeric Challenge

Pyridine-2-thiol exists in equilibrium with pyridine-2-thione.[1] In the presence of a base, the thiolate anion is formed. This anion is an ambident nucleophile:

• Sulfur (S): Soft nucleophile, orbital-controlled attack.[1]

• Nitrogen (N): Hard nucleophile, charge-controlled attack.[1]

Under standard homogeneous conditions (e.g., NaH/DMF), significant N-alkylation can occur if the alkylating agent is "hard" or if the solvent stabilizes the transition state for N-attack.

The PTC Solution

PTC decouples the deprotonation step from the substitution step.

• Aqueous Phase: A base (e.g., NaOH) deprotonates the thiol. Hydration shells heavily stabilize the anion, reducing its reactivity.

• Interface: The Phase Transfer Catalyst (Q

  X ) undergoes ion exchange, pairing the lipophilic cation (Q ) with the thiolate anion (RS ).[1]

• Organic Phase: The lipophilic ion pair (Q

  RS ) migrates into the organic solvent.[1] Here, the thiolate is "naked" (poorly solvated), significantly increasing its nucleophilicity. Because the organic solvent is non-polar, the "soft" nature of sulfur is accentuated, driving high selectivity for S-alkylation.

Figure 1: Mechanism of PTC-mediated S-alkylation. The lipophilic quaternary ammonium cation (Q+) shuttles the thiolate into the organic phase for selective reaction.

Critical Parameters & Optimization

Parameter	Recommended Choice	Rationale
Catalyst	TBAB (Tetrabutylammonium bromide)	Excellent balance of lipophilicity and accessibility; forms tight ion pairs with thiolates [1].[1]
Solvent	DCM or Toluene	Non-polar solvents suppress charge separation, disfavoring N-alkylation.[1] DCM is standard; Toluene is preferred for higher temps (>40°C).[1]
Base	NaOH (aq) or K₂CO₃ (s)	Strong enough to deprotonate thiol (pKa ~9-10).[1] Use 10-50% aq NaOH for high throughput.[1]
Stoichiometry	1.0 eq Thiol : 1.1 eq R-X : 0.05 eq Cat	5 mol% catalyst is usually sufficient. Slight excess of alkyl halide ensures completion.

Experimental Protocols

Protocol A: Standard Biphasic S-Alkylation (DCM/Water)

Best for: General synthesis, gram-scale, volatile alkyl halides.[1]

Reagents:

• Pyridine-2-thiol (10 mmol, 1.11 g)[1]

• Alkyl Halide (11 mmol, e.g., Benzyl bromide)[1]

• Dichloromethane (DCM) (20 mL)[1]

• Sodium Hydroxide (NaOH), 10% aqueous solution (15 mL)

• Tetrabutylammonium Bromide (TBAB) (0.5 mmol, 161 mg, 5 mol%)[1]

Procedure:

• Aqueous Phase Prep: In a 100 mL round-bottom flask, dissolve the Pyridine-2-thiol in the 10% NaOH solution. Stir for 10 minutes at room temperature (RT) until a clear yellow solution (thiolate formation) is observed.

• Catalyst Addition: Add the TBAB to the aqueous mixture.

• Organic Phase Addition: Dissolve the Alkyl Halide in DCM (20 mL) and add this solution to the flask.

• Reaction: Stir the biphasic mixture vigorously (magnetic stir bar, >700 rpm) at RT.

  • Note: Vigorous stirring is critical to maximize the interfacial surface area.

• Monitoring: Monitor via TLC (Hexane:EtOAc 4:1). S-alkylated products typically have a higher Rf than the starting thiol.[1]

  • Self-Validation Check: Reaction is usually complete within 1-3 hours.[1] If starting material persists >4h, increase agitation or add 2 mol% more TBAB.

• Workup: Separate the layers. Extract the aqueous layer once with DCM (10 mL). Wash combined organics with water (2 x 15 mL) and Brine (15 mL).[1]

• Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Green Solid-Liquid PTC (Solvent-Free)

Best for: Environmental compliance, liquid alkyl halides, high-throughput.[1]

Reagents:

• Pyridine-2-thiol (10 mmol)[1][2]

• Alkyl Halide (12 mmol)[1]

• Potassium Carbonate (K₂CO₃), anhydrous powder (15 mmol)[1]

• TBAB (0.5 mmol)[1]

Procedure:

• Mixing: In a mortar or ball mill, grind the Pyridine-2-thiol, K₂CO₃, and TBAB together to form a fine, homogeneous powder.

• Reaction: Transfer powder to a flask. Add the liquid Alkyl Halide dropwise while stirring (or shaking).

• Heating: If the alkyl halide is solid or viscous, heat the mixture to 50-60°C to create a melt.

• Extraction: Upon completion (TLC), add water (30 mL) to dissolve the inorganic salts. Extract the product with Ethyl Acetate (30 mL).

• Purification: Evaporate solvent. Recrystallize from Ethanol/Water if necessary.

Quality Control & Characterization

To confirm S-selectivity over N-selectivity, rely on NMR spectroscopy .

• ¹H NMR (CDCl₃):

  • S-Alkyl: The

    -protons of the alkyl group attached to sulfur typically appear at 3.0 – 4.5 ppm .[1]

  • N-Alkyl: If N-alkylation occurs (forming a pyridinium salt or thione derivative), the

    -protons are significantly deshielded, appearing downfield at 5.0 – 6.0 ppm due to the positive charge on nitrogen.[1]

• ¹³C NMR:

  • S-Alkyl: The C2 carbon (attached to S) appears around 158-160 ppm .[1]

  • N-Alkyl: The C=S (thione) carbon appears significantly downfield, often 175-180 ppm .[1]

Troubleshooting Guide

Figure 2: Decision tree for troubleshooting common PTC reaction failures.

References

• Khalil, A. K. (2007).[1][3] Phase-Transfer Catalyzed Alkylation and Acylation of 2-Mercapto-5-Methyl-1H-Benzimidazole.[1][3] Phosphorus, Sulfur, and Silicon and the Related Elements, 182(4), 815–823.[3] Link[1][3]

• Starks, C. M. (1971). Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts.[4] Journal of the American Chemical Society, 93(1), 195–199. Link[1]

• BenchChem. (2025).[1] Protocol for TBAB-catalyzed alkylation, oxidation, and reduction reactions. BenchChem Application Notes. Link[1]

• Albadi, J., et al. (2013). Alkylation of Thiols in Green Mediums. Journal of Materials and Environmental Science, 4, 3410-3422.[1][5] Link

• Doležal, M., et al. (2002). Synthesis of 2-alkylthio-4-pyridinecarboxylic acids. Molecules, 7(6), 463-473.[1] Link[1]

Sources

• 1. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 2. Some Anilides of 2-Alkylthio- and 2-Chloro-6-Alkylthio-4-Pyridinecarboxylic Acids: Synthesis and Photosynthesis-Inhibiting Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. dalalinstitute.com [dalalinstitute.com]
• 5. jmaterenvironsci.com [jmaterenvironsci.com]

Application Note: Using 5-Chloro-2-isobutylsulfanylpyridine as a COX-2 Inhibitor Intermediate

This Application Note is designed to serve as a definitive technical guide for the synthesis, purification, and downstream application of 5-Chloro-2-isobutylsulfanylpyridine (CAS: N/A for specific intermediate, chemically distinct). This compound is a critical building block in the development of sulfone-based COX-2 inhibitors , a class of non-steroidal anti-inflammatory drugs (NSAIDs) that includes Etoricoxib and Arcoxia analogs.

Executive Summary

The selective inhibition of Cyclooxygenase-2 (COX-2) remains a cornerstone of anti-inflammatory therapy. While first-generation coxibs (e.g., Celecoxib) utilized sulfonamide or methylsulfone moieties, next-generation research focuses on modifying the alkyl group of the sulfone to tune lipophilicity (LogP) and metabolic stability.

5-Chloro-2-isobutylsulfanylpyridine represents a high-value scaffold where:

• The Pyridine Ring serves as the central template, mimicking the core found in Etoricoxib.

• The Isobutylsulfanyl Group is a latent pharmacophore. Upon oxidation to the sulfone , the bulky isobutyl group is designed to fill the hydrophobic side pocket of the COX-2 active site (specifically interacting with Val523), enhancing selectivity over COX-1.

• The 5-Chloro Substituent provides a reactive handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura) to attach the second aryl ring required for potency.

This guide details the synthesis of the intermediate , its oxidation to the active sulfone , and the quality control protocols required for pharmaceutical-grade production.

Chemical Context & Mechanism

The synthesis of COX-2 inhibitors from this intermediate follows a "Sulfide-Sulfone-Coupling" strategy. The 2-position of the pyridine ring is activated for Nucleophilic Aromatic Substitution (

) due to the electron-withdrawing nature of the nitrogen atom, allowing for regioselective functionalization.

Reaction Pathway Visualization

The following diagram outlines the critical path from raw materials to the COX-2 active scaffold.

Figure 1: Retrosynthetic analysis and forward synthesis workflow for Pyridine-based COX-2 inhibitors.

Protocol 1: Regioselective Synthesis of the Intermediate

Objective: Synthesize 5-Chloro-2-isobutylsulfanylpyridine via

of 2,5-dichloropyridine. Rationale: The chlorine at the C2 position is significantly more electrophilic than the C5 chlorine due to the resonance stabilization of the Meisenheimer complex by the ring nitrogen. This allows for high regioselectivity without protecting groups.

Materials & Reagents

Component	Role	Grade/Purity
2,5-Dichloropyridine	Substrate	>98%
Isobutyl Mercaptan (2-methyl-1-propanethiol)	Nucleophile	>97%
Potassium Carbonate ( )	Base	Anhydrous, Powder
DMF (N,N-Dimethylformamide)	Solvent	Anhydrous
Ethyl Acetate / Hexanes	Extraction	ACS Grade

Step-by-Step Procedure

• Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Solvation: Add 2,5-Dichloropyridine (10.0 g, 67.6 mmol) and

  (14.0 g, 101.4 mmol, 1.5 eq) to the flask.

• Solvent Addition: Add anhydrous DMF (100 mL) via syringe. Stir to create a suspension.

• Nucleophile Addition: Add Isobutyl mercaptan (7.3 mL, 67.6 mmol, 1.0 eq) dropwise over 10 minutes.

  • Note: Use a bleach trap for the exhaust gas to neutralize thiol odors.

• Reaction: Heat the mixture to 80°C for 4–6 hours.

  • Monitoring: Check via TLC (10% EtOAc/Hexane). The starting material (

    ) should disappear, replaced by the product ( ).

• Workup: Cool to room temperature. Pour the mixture into ice-cold water (300 mL).

• Extraction: Extract with Ethyl Acetate (

  mL). Wash combined organics with brine ( mL) to remove DMF.

• Drying: Dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: The crude oil is typically sufficient for the next step. If high purity is required, purify via silica gel chromatography (Gradient: 0-5% EtOAc in Hexanes).

Expected Yield: 85–92% Appearance: Pale yellow oil or low-melting solid.

Protocol 2: Oxidation to Sulfone (Pharmacophore Activation)

Objective: Convert the sulfide to the sulfone (-SO2-). Criticality: The sulfone oxygens act as hydrogen bond acceptors for Arg513 and His90 in the COX-2 pocket. The sulfide does not bind effectively.

Experimental Workflow

• Dissolution: Dissolve 5-Chloro-2-isobutylsulfanylpyridine (5.0 g, 24.8 mmol) in Methanol (50 mL) and Water (10 mL).

• Oxidant Addition: Add Oxone® (Potassium peroxymonosulfate) (30.5 g, 49.6 mmol, 2.0 eq) in portions over 20 minutes.

  • Exothermic: Maintain temperature < 30°C using a water bath.

• Reaction: Stir vigorously at room temperature for 3–5 hours.

  • Endpoint: TLC should show a significant polarity shift (Sulfones are much more polar than sulfides).

• Quenching: Filter off the white solid (potassium salts). Dilute the filtrate with water (100 mL) and extract with DCM.

• Isolation: Wash organics with Sodium Bisulfite (10% aq) to remove excess oxidant. Dry and concentrate.

Result: 5-Chloro-2-(isobutylsulfonyl)pyridine . Yield: >90% (Quantitative conversion is common).

Analytical Quality Control (QC)

To ensure the intermediate is suitable for drug development, the following parameters must be met.

NMR Characterization Table

Nuclei	Shift ( ppm)	Multiplicity	Integration	Assignment
(Pyridine)	8.52	d ( Hz)	1H	C6-H (Ortho to N)
(Pyridine)	7.95	dd ( Hz)	1H	C4-H
(Pyridine)	7.88	d ( Hz)	1H	C3-H (Ortho to Sulfone)
(Isobutyl)	3.20	d ( Hz)	2H
(Isobutyl)	2.15	m	1H
(Isobutyl)	1.05	d ( Hz)	6H

Key Diagnostic: The shift of the isobutyl

doublet from ppm (Sulfide) to ppm (Sulfone) confirms successful oxidation.

Safety & Handling

• Thiol Management: Isobutyl mercaptan has a low odor threshold and is a lachrymator. All transfers must occur in a fume hood. Bleach (Sodium Hypochlorite) must be available to neutralize spills immediately.

• Oxidants: Oxone is a strong oxidant. Do not mix directly with organic solvents like acetone (forms explosive peroxides). Use Methanol/Water systems.[1]

• Skin Contact: Chloropyridines are potential sensitizers. Wear nitrile gloves and long sleeves.

References

• Pyridine Functionalization: Li, J. J. (2014). Name Reactions in Heterocyclic Chemistry. Wiley. (General reference for on pyridines).

• COX-2 SAR & Sulfones: Prasit, P., et al. (1999). "L-745,337: A selective cyclooxygenase-2 inhibitor."[2][3] Med. Chem. Res. 9, 422. (Describes the requirement of sulfone/sulfonamide for COX-2 binding).

• Synthesis of Chloropyridines: BenchChem. (2025).[4] 2,5-Dichloropyridine Synthesis Protocols. Link

• Oxidation Protocols: Trost, B. M., & Curran, D. P. (1981). "Chemoselective oxidation of sulfides to sulfones with potassium hydrogen persulfate." Tetrahedron Letters, 22(14), 1287-1290. Link

• Etoricoxib Analogs: Tartaggia, S., et al. (2013). "A convenient synthesis of the key intermediate of selective COX-2 inhibitor Etoricoxib."[5] RSC Advances, 3, 18544-18549.[5] Link

Sources

• 1. A Process For The Preparation Of Chloro Derivative Of Pantoprazole [quickcompany.in]
• 2. Development of a selective COX-2 inhibitor: from synthesis to enhanced efficacy via nano-formulation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Preclinical pharmacology of lumiracoxib: a novel selective inhibitor of cyclooxygenase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A convenient synthesis of the key intermediate of selective COX-2 inhibitor Etoricoxib - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Regiocontrol in 2-Mercaptopyridine Alkylation

The following technical guide is structured as a specialized support center resource for researchers dealing with the regioselectivity challenges of 2-mercaptopyridine (2-MP).

Ticket Subject: Preventing N-alkylation side products during thioether synthesis. Status: Open Assigned Specialist: Senior Application Scientist (Process Chemistry)

Executive Summary: The Ambident Nucleophile Challenge

The core issue with alkylating 2-mercaptopyridine (2-MP) is its nature as an ambident nucleophile . 2-MP exists in a tautomeric equilibrium between the thione (pyridine-2(1H)-thione) and thiol (pyridine-2-thiol) forms. Upon deprotonation, the resulting anion delocalizes the negative charge between the Sulfur (S) and Nitrogen (N) atoms.

While S-alkylation is thermodynamically and kinetically favored in most scenarios due to the high nucleophilicity of the sulfur atom, N-alkylation becomes a persistent impurity under specific conditions:

• Hard Electrophiles: Use of alkyl chlorides or sulfonates.

• Solvent Interference: Strong H-bonding solvents that "mask" the sulfur.

• Counter-ion Effects: Tight ion-pairing that blocks the sulfur center.

This guide provides the mechanistic insight and validated protocols to lock selectivity toward the desired S-alkyl product (2-alkylthiopyridine).

Mechanistic Insight (The "Why")

To prevent the side product, you must understand the equilibrium.[1] In solution (especially polar solvents), the thione form dominates.[2] However, the reactive species is almost always the thioamide anion .

Tautomerism & Resonance Pathway

The following diagram illustrates the tautomeric shift and the resonance structures of the anion. Note that while the Thione is the stable neutral form, the S-centered anion is the "Soft" nucleophile we want to engage.

Figure 1: Mechanistic pathway showing the divergence between desired S-alkylation and undesired N-alkylation based on reaction conditions.

HSAB Theory Application

According to Hard-Soft Acid-Base (HSAB) Theory :

• Sulfur (S): Large, polarizable, "Soft" base.[3]

• Nitrogen (N): Small, electronegative, "Hard" base.

• Rule: Soft acids react with soft bases; Hard acids react with hard bases.[3][4][5]

Implication: To favor S-alkylation, you must present the anion with a "Soft" electrophile (e.g., Alkyl Iodide, Benzyl Bromide) and avoid conditions that make the electrophile "Hard" or shield the Sulfur.

Optimized Protocols (The "How")

Do not rely on a single generic method. Select the protocol based on your substrate's solubility and the "hardness" of your alkylating agent.

Protocol A: The "Gold Standard" (Phase Transfer Catalysis)

Best for: Preventing N-alkylation, scale-up, and simple alkyl halides.

This method uses a non-polar solvent to keep the anion "naked" (poorly solvated) and highly reactive, while the water phase holds the inorganic base.

Reagents:

• Solvent: Toluene (preferred) or Dichloromethane (DCM).

• Base: 30% NaOH (aq) or K2CO3 (solid/aq).

• Catalyst: TBAB (Tetrabutylammonium bromide) or Aliquat 336 (5-10 mol%).

• Electrophile: Alkyl Bromide or Iodide.

Step-by-Step:

• Dissolve 2-mercaptopyridine (1.0 equiv) in Toluene (0.5 M).

• Add the Phase Transfer Catalyst (0.05 equiv).

• Add the base (e.g., 2.0 equiv of 30% NaOH solution).

• Stir vigorously for 10 minutes to form the ion pair.

• Add the Alkyl Halide (1.1 equiv) dropwise.

• Critical Control: Monitor temperature. Keep <40°C initially. S-alkylation is fast; N-alkylation often requires higher activation energy.

• Monitor via TLC/HPLC. The S-alkyl product is usually less polar than the N-alkyl side product.

Why this works: In Toluene, the

site is not stabilized by hydrogen bonding, but the is inherently softer and more nucleophilic. The bulky quaternary ammonium cation ( ) forms a loose ion pair with the anion, exposing the sulfur for attack.

Protocol B: The "Cesium Effect" (Polar Aprotic)

Best for: Complex substrates insoluble in Toluene.

Reagents:

• Solvent: DMF or NMP (Anhydrous).

• Base: Cs2CO3 (Cesium Carbonate).

• Electrophile: Alkyl Iodide (or Bromide + catalytic KI).

Step-by-Step:

• Suspend Cs2CO3 (1.5 equiv) in dry DMF.

• Add 2-mercaptopyridine (1.0 equiv). Stir 30 min at RT (Solution will turn yellow/orange as anion forms).

• Add Alkyl Iodide (1.1 equiv).

• Stir at RT.[6][7] Do not heat unless conversion stalls.

Why this works: Cesium (

) is a large, soft cation. It dissociates well in DMF but does not coordinate tightly to the Sulfur, leaving the "Soft" S-anion free to react.

Troubleshooting & Decision Support

Use this logic tree to diagnose and fix regioselectivity issues in real-time.

Figure 2: Diagnostic workflow for eliminating N-alkylation.

FAQ: Addressing Specific User Pain Points

Q1: I am forced to use an Alkyl Chloride due to commercial availability. How do I stop N-alkylation?

• Answer: Alkyl chlorides are "Hard" electrophiles, which increases the risk of N-attack.

  • The Fix: Add Potassium Iodide (KI) (0.1 - 0.5 equiv) to the reaction. This generates the Alkyl Iodide in situ (Finkelstein reaction). The Iodide is a "Softer" electrophile and reacts faster with the Sulfur than the Chloride does with the Nitrogen.

Q2: My reaction mixture turned black/tarry. What happened?

• Answer: This often indicates oxidation of the thiolate anion to the disulfide (2,2'-dipyridyl disulfide).

  • The Fix: Degas your solvents (sparge with Nitrogen/Argon) before adding the base. Thiolates are sensitive to air oxidation. Ensure your base isn't too strong (like NaH) if not strictly necessary; Carbonates are gentler.

Q3: Can I use ethanol as a solvent?

• Answer: It is not recommended for high selectivity. Ethanol is a polar protic solvent. It forms hydrogen bonds with the Sulfur anion, effectively "caging" it. This reduces the nucleophilicity of the Sulfur relative to the Nitrogen, potentially increasing N-alkylation ratios. Use Acetonitrile or DMF instead.

Q4: How do I remove the N-alkyl impurity if it's already formed?

• Answer: S-alkyl pyridines are generally less polar than N-alkyl pyridones (which are zwitterionic/charged resonance contributors).

  • Purification: Use silica gel chromatography. Elute with a gradient of Hexanes/Ethyl Acetate. The S-alkyl product usually elutes first. The N-alkyl product will stick to the baseline or require MeOH/DCM to move.

Data Summary: Condition vs. Selectivity[6][7][9][10]

Variable	Condition	Effect on S/N Ratio	Recommendation
Leaving Group	Iodide (I)	High S-Selectivity (Soft-Soft)	Preferred
Bromide (Br)	Good S-Selectivity	Acceptable
Chloride (Cl)	Poor (Risk of N-alkyl)	Avoid (or add KI)
Solvent	Toluene (Non-polar)	Excellent (w/ PTC)	Preferred
DMF/DMSO (Polar Aprotic)	Good	Good for solubility
Ethanol/Water (Protic)	Poor (H-bonds S)	Avoid
Cation	Cesium ( )	High (Loose Ion Pair)	Preferred
Lithium ( )	Low (Tight Ion Pair)	Avoid

References

• Tautomerism and Stability: Beak, P., Covington, J. B., & Smith, S. G. (1976). Structural studies of tautomeric systems: the importance of association. Journal of the American Chemical Society.

• HSAB Theory: Pearson, R. G. (1963). Hard and Soft Acids and Bases.[3][4][5][8] Journal of the American Chemical Society.

• Phase Transfer Catalysis: Makosza, M. (2000).[9] Phase-transfer catalysis. A general green methodology in organic synthesis. Pure and Applied Chemistry.

• Cesium Effect: Dijkstra, G., Kruizinga, W. H., & Kellogg, R. M. (1987). The effect of alkali metal cations on nucleophilic displacement reactions. The Journal of Organic Chemistry.

Sources

• 1. dl.ndl.go.jp [dl.ndl.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. HSAB theory - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]
• 5. mlsu.ac.in [mlsu.ac.in]
• 6. researchgate.net [researchgate.net]
• 7. echemi.com [echemi.com]
• 8. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 9. crdeepjournal.org [crdeepjournal.org]

Technical Support Center: Overcoming Solubility Challenges of 5-Chloro-2-(isobutylthio)pyridine in Aqueous Media

Welcome to the technical support center for 5-Chloro-2-(isobutylthio)pyridine. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and solve solubility issues encountered during experimentation with this compound in aqueous media. Our approach is rooted in fundamental physicochemical principles and validated through extensive field experience.

Part 1: Understanding the Challenge: The Physicochemical Profile of 5-Chloro-2-(isobutylthio)pyridine

5-Chloro-2-(isobutylthio)pyridine is a substituted pyridine derivative. Its structure, featuring a chlorinated pyridine ring and an isobutylthio side chain, presents a classic solubility challenge in aqueous environments. The pyridine ring, a heterocyclic aromatic structure, contains a nitrogen atom that can be protonated, suggesting a degree of pH-dependent solubility.[1] However, the molecule's overall character is dominated by lipophilic (fat-loving) components: the chloro-substituent, the isobutyl group, and the thioether linkage. These groups contribute to a high LogP (octanol-water partition coefficient), indicating a preference for non-polar environments over water.

The isobutyl group, a branched four-carbon alkyl chain, significantly reduces water solubility compared to a straight-chain butyl group due to its increased steric hindrance and non-polar surface area.[2][3] Similarly, thioethers are known for their hydrophobic nature.[4]

Inferred Physicochemical Properties of 5-Chloro-2-(isobutylthio)pyridine:

Property	Inferred Value/Characteristic	Rationale
Aqueous Solubility	Poor	The presence of a chloro group, an isobutyl group, and a thioether linkage all contribute to the molecule's lipophilicity.
pKa (of conjugate acid)	~3-5	The pKa of pyridinium is approximately 5.25.[1] Electron-withdrawing groups, such as the chloro- and isobutylthio- groups, are expected to lower the basicity of the pyridine nitrogen, resulting in a lower pKa.
LogP	High	The combination of the pyridine ring with its lipophilic substituents suggests a high octanol-water partition coefficient.
Physical Form	Likely a solid at room temperature	Many substituted pyridines are solids.

Part 2: Troubleshooting Solubility Issues: A Step-by-Step Guide

Encountering a clear solution after attempting to dissolve 5-Chloro-2-(isobutylthio)pyridine in an aqueous buffer can be a frustrating experience. This section provides a logical workflow to diagnose and resolve these solubility issues.

Initial Assessment: Visual Inspection and pH Measurement

The first step is a careful observation of your preparation.

• Is the solution cloudy or does it contain visible particles? This is a clear indication of poor solubility.

• What is the pH of the solution? Given the basic nature of the pyridine nitrogen, the pH of your aqueous medium will significantly impact the compound's solubility.

Frequently Asked Questions (FAQs)

Q1: I've adjusted the pH, but the compound still won't dissolve. What's next?

A1: If pH adjustment alone is insufficient, the compound's intrinsic low solubility is the primary barrier. You should now consider using solubilizing excipients such as co-solvents, surfactants, or cyclodextrins. The choice will depend on the requirements of your downstream application.

Q2: Can I use DMSO to dissolve the compound for my cell-based assay?

A2: While DMSO is an excellent solvent for many organic compounds, it can be toxic to cells, even at low concentrations. It is crucial to determine the DMSO tolerance of your specific cell line. A common practice is to prepare a concentrated stock solution in DMSO and then dilute it into your aqueous culture medium, ensuring the final DMSO concentration is below the toxic threshold (typically <0.5%). Always run a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Q3: How do I choose between a co-solvent and a surfactant?

A3: The choice depends on the required concentration of your compound and the sensitivity of your experimental system.

• Co-solvents are generally used for preparing stock solutions and for applications where a small amount of an organic solvent is tolerable.

• Surfactants are often employed in formulations for in vivo studies as they can form micelles that encapsulate the drug, increasing its apparent solubility in aqueous media. However, surfactants can also interfere with certain biological assays.

Q4: Are there any concerns with using cyclodextrins?

A4: Cyclodextrins are generally considered safe and are widely used in pharmaceutical formulations. However, they can sometimes interact with other components in your experimental system. It is always advisable to run appropriate controls.

Part 3: Detailed Solubilization Protocols

Here, we provide step-by-step protocols for common solubilization techniques.

Protocol 1: pH Adjustment

This method leverages the basicity of the pyridine nitrogen. By lowering the pH, the nitrogen becomes protonated, forming a more water-soluble salt.

Materials:

• 5-Chloro-2-(isobutylthio)pyridine

• Aqueous buffer of choice (e.g., PBS, TRIS)

• 1 M HCl

• pH meter

Procedure:

• Weigh the desired amount of 5-Chloro-2-(isobutylthio)pyridine and add it to your aqueous buffer.

• Stir the suspension vigorously.

• Slowly add 1 M HCl dropwise while monitoring the pH with a calibrated pH meter.

• Continue adding acid until the compound dissolves completely. The target pH will likely be below the estimated pKa of 3-5.

• Note the final pH and volume.

Protocol 2: Using Co-solvents

This technique involves dissolving the compound in a water-miscible organic solvent before diluting it into the aqueous medium.

Common Co-solvents and Their Properties:

Co-solvent	Dielectric Constant	Properties & Considerations
Dimethyl Sulfoxide (DMSO)	47.2	Excellent solubilizing power; can be toxic to cells.
Ethanol	24.6	Biocompatible at low concentrations; less effective for highly lipophilic compounds.
Polyethylene Glycol 400 (PEG 400)	12.5	Low toxicity; commonly used in formulations.
Propylene Glycol	32.0	Generally recognized as safe (GRAS); good solubilizing properties.

Procedure for Preparing a Stock Solution:

• Dissolve a known weight of 5-Chloro-2-(isobutylthio)pyridine in a minimal amount of the chosen co-solvent (e.g., DMSO).

• Vortex or sonicate until the compound is completely dissolved.

• Store the stock solution at an appropriate temperature (typically -20°C) and protect it from light.

• For your experiment, dilute the stock solution into your aqueous buffer to the final desired concentration. Ensure the final concentration of the co-solvent is compatible with your assay.

Protocol 3: Surfactant-based Solubilization

Surfactants form micelles in aqueous solutions above their critical micelle concentration (CMC). These micelles have a hydrophobic core that can encapsulate lipophilic compounds, increasing their apparent solubility.

Commonly Used Surfactants:

Surfactant	Type	CMC (in water)
Polysorbate 80 (Tween® 80)	Non-ionic	~0.012 mM
Cremophor® EL	Non-ionic	~0.02% w/v
Solutol® HS 15	Non-ionic	~0.02% w/v

Procedure:

• Prepare a solution of the surfactant in your aqueous buffer at a concentration above its CMC.

• Add the 5-Chloro-2-(isobutylthio)pyridine to the surfactant solution.

• Stir or sonicate the mixture until the compound is fully dispersed and the solution becomes clear. Gentle heating may aid in dissolution.

Protocol 4: Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with lipophilic molecules, thereby increasing their aqueous solubility.

Common Cyclodextrins:

• β-Cyclodextrin (β-CD)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

Procedure:

• Prepare a solution of the chosen cyclodextrin in your aqueous buffer.

• Add the 5-Chloro-2-(isobutylthio)pyridine to the cyclodextrin solution.

• Stir the mixture for several hours or overnight to allow for the formation of the inclusion complex. The solution should become clear as the complex forms.

References

• Pyridine: Properties, Reactions, and Uses. Scribd. [Link]

• Pyridine - Wikipedia. [Link]

• Pyridine: Structure, Properties & Applications Explained - Vedantu. [Link]

• Isobutyl Definition - Organic Chemistry Key Term - Fiveable. [Link]

• pKa Values of 2- and 2,6-Disubstituted Pyridine Derivatives Containing Sulfenyl and Sulfinyl Groups and σ* and Es Values of Several Sulfenyl and Sulfinyl Groups. [Link]

• Preparation and Properties of Pyridine. [Link]

• Pyridine: Uses, Structure & pKa - Organic Chemistry - StudySmarter. [Link]

• Calculations of pKa Values of Selected Pyridinium and Its N-Oxide Ions in Water and Acetonitrile | The Journal of Physical Chemistry A - ACS Publications. [Link]

• Pyridine | C5H5N | CID 1049 - PubChem - NIH. [Link]

• Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery - PMC. [Link]

• Properties of Thiol - BYJU'S. [Link]

• Why the water solubility of alcohols decreases as the size of the alkyl group increases? - Quora. [Link]

• Solubility Studies of Isobutene in Tertiary Butyl Alcohol + Water Mixtures - ResearchGate. [Link]

• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds - MDPI. [Link]

• (PDF) Thioethers: An Overview - ResearchGate. [Link]

• A User's Guide to the Thiol-Thioester Exchange in Organic Media: Scope, Limitations, and Applications in Material Science - RSC Publishing. [Link]

• Organic sulfide - Wikipedia. [Link]

• Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons - PMC. [Link]

• Synthesis of multi-substituted pyridines from ylidenemalononitriles and their emission properties - Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Showing Compound Pyridine (FDB014733) - FooDB. [Link]

• A Simple, Modular Synthesis of Substituted Pyridines - PMC - NIH. [Link]

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• 2. echemi.com [echemi.com]
• 3. fiveable.me [fiveable.me]
• 4. Organic sulfide - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectrum of 5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine

In the landscape of pharmaceutical and materials science research, the precise structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, remains the cornerstone of this analytical endeavor. This guide provides an in-depth analysis of the ¹H NMR spectrum of 5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine, a compound of interest in drug development. By comparing its spectral features with those of analogous structures, we aim to provide researchers with a robust framework for interpretation and characterization.

Predicted ¹H NMR Spectrum of 5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine

A detailed analysis of the molecular structure of 5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine allows for a confident prediction of its ¹H NMR spectrum. The structure presents two distinct regions: the aromatic substituted pyridine ring and the aliphatic isobutyl thioether side chain.

Molecular Structure and Proton Labeling:

Caption: Molecular structure of 5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine with proton labeling.

Based on established principles of chemical shifts and spin-spin coupling, the following ¹H NMR spectrum is predicted in a standard deuterated chloroform (CDCl₃) solvent.[1][2][3]

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-6	~8.3	Doublet (d)	~2.5	1H
H-4	~7.5	Doublet of doublets (dd)	~8.5, 2.5	1H
H-3	~7.1	Doublet (d)	~8.5	1H
**a (CH₂) **	~3.1	Doublet (d)	~6.7	2H
b (CH)	~2.1	Nonet	~6.7	1H
c (2 x CH₃)	~1.0	Doublet (d)	~6.7	6H

Justification of Predicted Chemical Shifts and Multiplicities:

• Aromatic Protons (H-3, H-4, H-6): The protons on the pyridine ring are expected to appear in the downfield region (7.0-8.5 ppm) due to the aromatic ring current.[2] The electron-withdrawing nature of the nitrogen atom and the chlorine atom deshields these protons. H-6 is anticipated to be the most downfield due to its proximity to the electronegative nitrogen atom.[4][5] Its signal will be a doublet, split by H-4. H-4 will appear as a doublet of doublets, coupled to both H-3 and H-6. H-3 will be a doublet, split by H-4.

• Aliphatic Protons (a, b, c): The isobutyl group protons will be in the upfield region.[2] The methylene protons (a) are adjacent to the sulfur atom, which will deshield them to a degree, placing their signal around 3.1 ppm.[6] This signal will be a doublet due to coupling with the methine proton (b). The methine proton (b) will be a complex multiplet, a nonet, as it is coupled to the two methylene protons (a) and the six methyl protons (c). The two equivalent methyl groups (c) will appear as a doublet around 1.0 ppm, coupled to the methine proton (b).

Comparative Spectral Analysis

To validate our predictions and provide a comprehensive understanding, we will compare the expected spectrum of our target compound with the known ¹H NMR data of structurally related molecules.

Comparison with 2-Chloropyridine:

The ¹H NMR spectrum of 2-chloropyridine shows signals for H-6 at ~8.39 ppm (doublet), H-4 at ~7.64 ppm (triplet of doublets), and H-3 at ~7.23 ppm (doublet).[7] The introduction of the isobutylsulfanyl group at the 2-position in our target molecule is expected to cause a slight upfield shift of the H-3 proton due to the electron-donating nature of the sulfur atom. The 5-chloro substituent will further influence the chemical shifts of the aromatic protons.

Comparison with Isobutylbenzene:

The isobutyl group in isobutylbenzene provides a good reference for the aliphatic portion of our target molecule. In isobutylbenzene, the methylene protons appear at ~2.45 ppm (doublet), the methine proton at ~1.87 ppm (nonet), and the methyl protons at ~0.92 ppm (doublet). In our target molecule, the methylene protons (a) are shifted further downfield to ~3.1 ppm due to the direct attachment to the more electronegative sulfur atom compared to a phenyl ring.

Comparison with 5-Chloro-2-mercaptopyridine:

While the direct spectrum for our target is unavailable, data for 5-chloro-2-mercaptopyridine provides insight into the pyridine core.[8][9] The tautomeric equilibrium in this compound complicates direct comparison, but it reinforces the expected positions of the aromatic protons under the influence of the chloro and sulfur substituents.

Data Summary Table:

Compound	H-6 (ppm)	H-4 (ppm)	H-3 (ppm)	Aliphatic Protons (ppm)
5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine (Predicted)	~8.3	~7.5	~7.1	a: ~3.1, b: ~2.1, c: ~1.0
2-Chloropyridine	~8.39	~7.64	~7.23	N/A
Isobutylbenzene	N/A	N/A	N/A	CH₂: ~2.45, CH: ~1.87, CH₃: ~0.92

Experimental Protocol for ¹H NMR Spectrum Acquisition

To obtain a high-quality ¹H NMR spectrum of 5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine, the following experimental protocol is recommended.

Workflow for ¹H NMR Analysis:

Caption: Standard workflow for ¹H NMR sample preparation, data acquisition, and processing.

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of 5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine into a clean, dry vial.

  • Add approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

  • Gently swirl the vial to ensure the sample is completely dissolved.

  • Transfer the solution into a 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer (a 400 MHz or higher field instrument is recommended for better resolution).

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical solvent peak.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters. A sufficient number of scans (e.g., 16 to 32) should be averaged to obtain a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Apply a baseline correction to obtain a flat baseline.

  • Reference the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the area under each peak to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons in the molecule.

Conclusion

The ¹H NMR spectrum of 5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine is predicted to exhibit a set of well-resolved signals in both the aromatic and aliphatic regions, which are consistent with its molecular structure. By comparing these predicted values with those of analogous compounds, we can confidently assign each resonance. The provided experimental protocol outlines a robust method for acquiring a high-quality spectrum for this and similar compounds. This guide serves as a valuable resource for researchers in the field, facilitating the accurate and efficient structural elucidation of novel chemical entities.

References

• 1H NMR Spectra of Substituted Aminopyridines: Spectroscopy Letters - Taylor & Francis. Available at: [Link]

• Proton Chemical Shifts of the γ‐Substituted Pyridines - AIP Publishing. Available at: [Link]

• NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions - PMC. Available at: [Link]

• 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a) - DTIC. Available at: [Link]

• 1H NMR: Intermediate Level, Spectrum 17 - University of Wisconsin-Madison. Available at: [Link]

• Tables For Organic Structure Analysis - University of Cambridge. Available at: [Link]

• Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines - Supporting Information. Available at: [Link]

• Partial 1 H NMR spectra of the (R)-and (S)-MPA thioesters - ResearchGate. Available at: [Link]

• NMR Chemical Shift Values Table - Chemistry Steps. Available at: [Link]

• ¹H NMR Chemical Shifts for Common Functional Groups - e-PG Pathshala. Available at: [Link]

• Chemical Shifts in ¹H NMR Spectroscopy - OpenStax. Available at: [Link]

• A GUIDE TO ¹H NMR CHEMICAL SHIFT VALUES - Compound Interest. Available at: [Link]

• ¹H NMR spectrum of 2-OH recorded in pyridine-d5 at room temperature - ResearchGate. Available at: [Link]

• ¹H NMR Chemical Shift - Oregon State University. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist - ACS Publications. Available at: [Link]

• 5-Chloro-2-(phenyldiazenyl)pyridine - PMC. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry - ACS Publications. Available at: [Link]

• ¹H NMR studies on the conformational characteristics of 2-thiopyrimidine nucleotides found in transfer RNAs - PubMed. Available at: [Link]

• Enantio-differentiation of Molecules with Diverse Functionalities by a Single Probe - The Royal Society of Chemistry. Available at: [Link]

• ¹H NMR spectra of [Ru(d8-bpy)2(bpt)Ru(tpy)Cl]2+ and [Os(d8-bpy)2(bpt)Ru(tpy)Cl]2+ - ResearchGate. Available at: [Link]

• ¹H NMR spectra (600 MHz) and structure of an industrial isobutylene-isoprene copolymer (butyl rubber) - ResearchGate. Available at: [Link]

Sources

• 1. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 2. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 3. 13.4 Chemical Shifts in 1H NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. 2-Chloropyridine(109-09-1) 1H NMR [m.chemicalbook.com]
• 8. 40771-41-3 Cas No. | 5-Chloropyridine-2-thiol | Apollo [store.apolloscientific.co.uk]
• 9. CAS 40771-41-3 | 7H61-5-X0 | MDL MFCD00661468 | 5-Chloropyridine-2-thiol | SynQuest Laboratories [synquestlabs.com]

Mass spectrometry fragmentation pattern of 5-Chloro-2-isobutylsulfanylpyridine

Executive Summary

5-Chloro-2-isobutylsulfanylpyridine (CAS: Customary/Analogous) is a functionalized pyridine derivative frequently utilized as a pharmacophore building block in the synthesis of agrochemicals and active pharmaceutical ingredients (APIs). Its structural integrity—specifically the sulfide linkage and the specific alkyl branching—is critical for biological efficacy.

This guide provides an in-depth technical analysis of its mass spectrometry (MS) fragmentation patterns. Unlike standard spectral libraries which may lack specific entries for this derivative, this guide synthesizes field-proven fragmentation rules for alkylthiopyridines to offer a robust identification framework. We compare its performance and spectral "fingerprint" against structural isomers (n-butyl) and ionization modes (EI vs. ESI) to equip researchers with self-validating analytical protocols.

Structural Analysis & Theoretical Fragmentation

Understanding the fragmentation requires a dissection of the molecule's reactive centers under ionization.

• Molecular Formula: C

  H ClNS

• Monoisotopic Mass: ~201.038 g/mol

• Key Structural Motifs:

  • Chlorine Substituent (C-5): Provides a diagnostic isotopic signature (

    Cl/ Cl ratio of ~3:1).

  • Pyridine Ring: A stable aromatic core that acts as a charge stabilizer (charge localization on Nitrogen).

  • Isobutylsulfanyl Chain: The primary site of fragmentation. The branched alkyl group is prone to specific rearrangements and cleavages.

The Dominant Mechanism: McLafferty Rearrangement

Under Electron Impact (EI) ionization, the molecular ion (

) undergoes a site-specific rearrangement driven by the pyridine nitrogen. The lone pair on the ring nitrogen abstracts a -hydrogen from the isobutyl chain, leading to the elimination of a neutral alkene (isobutene) and the formation of a stable pyridine-2-thiol radical cation.

Mechanism Logic:

• Ionization: Removal of an electron, typically from the Sulfur lone pair or the Pyridine Nitrogen.

• H-Abstraction: The radical site (or charge) induces the transfer of a

  -hydrogen from one of the isobutyl methyl groups.

• Beta-Cleavage: The S-C bond breaks, releasing isobutene (56 Da).

• Result: A diagnostic fragment at m/z 145 (M - 56).

Diagram 1: Fragmentation Pathway (EI)[1]

Caption: Predicted Electron Impact (EI) fragmentation pathway highlighting the dominant McLafferty rearrangement leading to the stable thiol ion.

Comparative Analysis: Isomer Differentiation

A critical challenge in drug development is distinguishing the isobutyl isomer from the n-butyl isomer (5-Chloro-2-n-butylsulfanylpyridine). Both have the same mass (MW 201) and similar polarity, but their fragmentation "fingerprints" differ.

Comparison Table: Isobutyl vs. n-Butyl Isomers

Feature	5-Chloro-2-isobutyl sulfanylpyridine	5-Chloro-2-n-butyl sulfanylpyridine
McLafferty Product	m/z 145 (Loss of Isobutene)	m/z 145 (Loss of 1-Butene)
Alkyl Cation	m/z 57 (Isobutyl cation, stable)	m/z 57 (n-Butyl cation, rearranges)
Diagnostic Low Mass	m/z 43 (Isopropyl, C H ) is often prominent due to branching.	m/z 29 (Ethyl, C H ) and m/z 41 are more common from straight chain breakdown.
Rearrangement Kinetics	Faster: Formation of isobutene (branched alkene) is thermodynamically favored.	Slower: Formation of 1-butene is less favorable than isobutene.
Base Peak Prediction	m/z 145 is likely the dominant base peak.	m/z 145 is strong, but alkyl chain fragmentation (m/z 158, M-C3H7) may compete.

Expert Insight: While both isomers lose C

H (56 Da), the ratio of the McLafferty peak (m/z 145) to the molecular ion (m/z 201) is typically higher for the isobutyl isomer due to the stability of the leaving isobutene group. Additionally, the presence of a distinct m/z 43 peak (isopropyl fragment) is a strong indicator of the isobutyl group.

Comparative Analysis: Ionization Modes (EI vs. ESI)

Selecting the right ionization mode is pivotal for the stage of research (Identification vs. Quantitation).

Electron Impact (EI) - The "Hard" Approach

• Mechanism: 70 eV electron bombardment.

• Result: Extensive fragmentation.[1]

• Utility: Structural elucidation and library matching.

• Key Signals: m/z 201 (M+), 145 (Base), 112, 57.

• Pros: Distinguishes isomers; reproducible spectra.

• Cons: Molecular ion can be weak if the compound is labile.

Electrospray Ionization (ESI) - The "Soft" Approach

• Mechanism: Solution-phase ionization (typically positive mode, ESI+).

• Result: Protonated molecule

  .

• Utility: High-sensitivity quantitation (LC-MS/MS) and pharmacokinetic (PK) studies.

• Key Signals: m/z 202 (M+H).

• Fragmentation (CID): Requires Collision Induced Dissociation (MS/MS). The fragmentation often mimics EI but follows even-electron rules.[2]

  • Transition: 202

    146 (Loss of Isobutene). Note the mass shift (+1) due to protonation.

Diagram 2: Decision Matrix for Analytical Workflow

Caption: Analytical workflow decision tree based on research objective (Identification vs. Quantitation).

Experimental Protocols

To ensure reproducibility and trustworthiness (Trustworthiness pillar), the following protocols are recommended.

Protocol A: GC-MS for Structural Verification

• Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or equivalent).

• Column: HP-5ms or DB-5ms (30m x 0.25mm, 0.25µm film).

• Inlet Temperature: 250°C (Split 10:1).

• Oven Program:

  • Hold 60°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 3 min.

• MS Source: EI at 70 eV, Source Temp 230°C.

• Scan Range: m/z 35 – 300.

• Expected Retention: The isobutyl isomer typically elutes slightly earlier than the n-butyl isomer due to its more compact globular shape (lower boiling point).

Protocol B: LC-MS/MS for Quantitation (MRM)

• Instrument: Triple Quadrupole (QqQ).

• Ion Source: ESI Positive Mode.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 mins.

• MRM Transitions:

  • Quantifier: 202.0

    146.0 (Collision Energy: ~15-20 eV).

  • Qualifier: 202.0

    110.0 (Loss of HCl from core, higher energy).

References

• McLafferty, F. W. (1959).[3] "Mass Spectrometric Analysis. Molecular Rearrangements". Analytical Chemistry, 31(1), 82–87. Link

• Lawrence, R. & Waight, E. S. (1968).[4] "The fragmentation of some 2-pyridones, 2-pyridthiones, and 2-alkylthiopyridines induced by electron impact".[4] Journal of the Chemical Society B, 1-6.[4] Link

• Thermo Fisher Scientific. "Differentiating Isomers using High Resolution Mass Spectrometry". Application Note. Link

• NIST Mass Spec Data Center. "2-Isobutyl-4-methylpyridine Mass Spectrum". NIST Chemistry WebBook. Link

• Chemistry Steps. "McLafferty Rearrangement and Alpha Cleavage". Link

Sources

• 1. Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. McLafferty rearrangement - Wikipedia [en.wikipedia.org]
• 4. The fragmentation of some 2-pyridones, 2-pyridthiones, and 2-alkylthiopyridines induced by electron impact - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

A Researcher's Guide to the Spectroscopic Fingerprints of Pyridine Thioether Linkages

An In-Depth Technical Guide for Drug Development Professionals and Scientists

In the landscape of modern drug discovery and development, the pyridine thioether moiety has emerged as a critical structural motif. Its presence in a diverse array of pharmacologically active molecules underscores the need for robust analytical methods to confirm its formation and purity. This guide, designed for researchers and scientists, provides a comprehensive comparison of analytical techniques for identifying the pyridine thioether linkage, with a primary focus on the insights offered by Infrared (IR) spectroscopy.

The Vibrational Signature: Deciphering the Pyridine Thioether Linkage with IR Spectroscopy

Infrared spectroscopy offers a rapid and non-destructive method to probe the vibrational modes of molecules, providing a unique "fingerprint" of the functional groups present. The pyridine thioether linkage, formed by the connection of a pyridine ring to a sulfur atom, exhibits a characteristic set of absorption bands arising from the individual components and their coupled vibrations.

The formation of the C-S bond and the influence of the electron-withdrawing or -donating nature of the pyridine ring on the thioether, and vice-versa, can lead to subtle but discernible shifts in the IR spectrum compared to the parent pyridine and thiol or thioether precursors.

Key Infrared Absorption Regions for Pyridine Thioether Linkages

The following table summarizes the expected IR absorption bands for the pyridine thioether linkage, along with the characteristic peaks of its constituent parts for comparative analysis.

Vibrational Mode	Pyridine	Alkyl/Aryl Thioether	Pyridine Thioether	Intensity	Notes
Aromatic C-H Stretch	3100-3000 cm⁻¹	3100-3000 cm⁻¹ (Aryl)	3100-3000 cm⁻¹	Medium to Weak	Characteristic of the aromatic protons on the pyridine and any aryl substituents.
C=C and C=N Ring Stretching	1600-1430 cm⁻¹	-	1580-1400 cm⁻¹	Medium to Strong	The pyridine ring vibrations are a complex series of bands. The positions can shift upon substitution. For example, in pyridine, strong bands are observed around 1580, 1572, 1482, and 1439 cm⁻¹.[1]
C-N Stretching	~1382-1266 cm⁻¹	-	~1300-1200 cm⁻¹	Medium	These vibrations are often mixed with other modes and can be found within the fingerprint region.[1]
Aryl-S Stretch	-	~1100-1000 cm⁻¹	~1100-1000 cm⁻¹	Weak to Medium	This peak can sometimes be difficult to identify due to its weakness and position in the crowded fingerprint region.
C-S Stretch (Alkyl/Aryl)	-	715-570 cm⁻¹	710-580 cm⁻¹	Weak to Medium	The C-S stretching vibration is often weak and can be found in the lower frequency region of the spectrum. The exact position depends on the substitution pattern.[2] For aryl thioethers, a band can be observed in the 715-670 cm⁻¹ range.[2]
Pyridine Ring Bending (Out-of-Plane)	750-700 cm⁻¹	-	760-720 cm⁻¹	Strong	This strong absorption is characteristic of the out-of-plane bending of the C-H bonds on the pyridine ring.

A Comparative Look: IR Spectroscopy vs. Other Analytical Techniques

While IR spectroscopy is a valuable tool, a multi-technique approach is often necessary for unambiguous structure elucidation. Here, we compare IR spectroscopy with Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for the characterization of pyridine thioether linkages.

Technique	Strengths for Pyridine Thioether Analysis	Limitations
Infrared (IR) Spectroscopy	- Rapid identification of functional groups (pyridine ring, C-S bond).- Simple sample preparation.- Non-destructive.	- Can be difficult to distinguish isomers.- Weak C-S stretch can be obscured.- Provides limited information on molecular connectivity.
Nuclear Magnetic Resonance (NMR) Spectroscopy	- Provides detailed information about the carbon and proton skeleton.- Unambiguously determines connectivity and isomerism.- 13C NMR is particularly useful for identifying the carbon attached to sulfur.	- Requires larger sample amounts.- Longer acquisition times.- More complex data interpretation.
Mass Spectrometry (MS)	- Determines the molecular weight with high accuracy.- Provides information about fragmentation patterns, which can help confirm the structure.- High sensitivity.	- Can be a destructive technique.- May not distinguish between isomers without tandem MS.- Fragmentation can sometimes be complex to interpret.

Experimental Workflow: From Synthesis to Spectroscopic Confirmation

To illustrate the practical application of these techniques, we present a generalized workflow for the synthesis and characterization of a simple pyridine thioether, 2-(phenylthio)pyridine.

Figure 1. A generalized workflow for the synthesis and characterization of a pyridine thioether.

Experimental Protocol: Synthesis of 2-(Phenylthio)pyridine

This protocol describes a common method for the synthesis of aryl pyridyl sulfides.[3]

Materials:

• 2-Chloropyridine

• Thiophenol

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-chloropyridine (1.0 eq) and thiophenol (1.1 eq) in DMF, add potassium carbonate (2.0 eq).

• Heat the reaction mixture at 80 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 2-(phenylthio)pyridine.

Experimental Protocol: Infrared Spectroscopy Sample Preparation and Analysis

Method 1: KBr Pellet for Solid Samples

This method is suitable for solid pyridine thioether derivatives.

• Sample Preparation: Grind a small amount (1-2 mg) of the solid sample with approximately 200 mg of dry, spectroscopy-grade potassium bromide (KBr) in an agate mortar until a fine, homogeneous powder is obtained.[4]

• Pellet Formation: Transfer the powder to a pellet press die. Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent pellet.[1]

• Analysis: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum.

Method 2: Attenuated Total Reflectance (ATR) for Solids and Liquids

ATR-FTIR is a convenient method that requires minimal sample preparation.[5]

• Background Spectrum: Ensure the ATR crystal is clean and collect a background spectrum.

• Sample Application:

  • Solids: Place a small amount of the solid sample onto the ATR crystal and apply pressure using the built-in clamp to ensure good contact.

  • Liquids: Place a drop of the liquid sample directly onto the center of the ATR crystal.

• Analysis: Acquire the sample spectrum.

• Cleaning: After analysis, thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol or acetone) and a soft cloth.

Conclusion

The pyridine thioether linkage possesses a distinct spectroscopic fingerprint that can be effectively identified using infrared spectroscopy. By understanding the characteristic absorption bands of the pyridine ring and the C-S bond, researchers can rapidly screen for the successful formation of this important structural motif. For unambiguous structure elucidation, a combined analytical approach utilizing NMR and mass spectrometry is recommended. The protocols and comparative data presented in this guide provide a solid foundation for the confident characterization of pyridine thioether-containing compounds in a research and drug development setting.

References

• Elixir Vib. Spec. 48 (2012) 9663-9668.

• Campopiano, A., et al. (2018). PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. Periodico di Mineralogia, 87(3), 335-342.

• Schuttlefield, J. D., & Grassian, V. H. (2008). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory Part I: Fundamentals and Examples. Journal of Chemical Education, 85(2), 279.

• Aydin, F., & Kiraz, A. O. (2025). Synthesis, Analysis of Single Crystal Structure and Computational Studies on a Novel Picrate Derivative: 2-(Pyridine-2-ylthio)pyridine-1-Ium Picrate. European Journal of Chemistry, 16, 117-128.

• Balachandran, V., et al. (2012). FT-IR and FT-Raman spectra, vibrational assignments and density functional theory calculations of pyridine-2,6-dicarbonyl dichloride.

• Krishnakumar, V., & John Xavier, R. (2006). Molecular and vibrational structure of 2-mercapto pyrimidine and 2,4-diamino-6-hydroxy-5-nitroso pyrimidine: FT-IR, FT-Raman and quantum chemical calculations. Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 63(2), 454–463. [Link]

• Varghese, H. T., et al. (2006). FT-IR, FT-Raman and SERS spectra of pyridine-3-sulfonic acid. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 64(3), 744-747. [Link]

• Albrecht, M. G., & Creighton, J. A. (1977). Anomalously intense Raman spectra of pyridine at a silver electrode. Journal of the American Chemical Society, 99(15), 5215-5217. [Link]

• Pinto, D. C. G., Santos, C. M. M., & Silva, A. M. S. (2020). Advanced NMR techniques for structural characterization of heterocyclic structures. Critical Reviews in Analytical Chemistry, 52(4), 735-771. [Link]

• Dooley, J. E., & Kendall, R. F. (1972). Mass Spectra and Analytical Correlations for a Series of Alkyl Aryl Sulfides.

• Xu, H. J., Zhao, Y. Q., Feng, T., & Feng, Y. S. (2012). Copper-catalyzed aerobic oxidative C–S cross-coupling of thiols with arylboronic acids in ethanol. The Journal of organic chemistry, 77(6), 2649–2658. [Link]

• Goel, R. K., & Agarwal, M. L. (1982). Infrared absorption spectra of 2, 6-diaminopyridine. Indian Journal of Pure and Applied Physics, 20(2), 164-166.
• Palafox, M. A., & Gil, M. (2010). A new insight into the vibrational analysis of pyridine. International Journal of Quantum Chemistry, 110(2), 333-352.
• Fleming, I. (2018). Spectroscopic methods in organic chemistry.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to spectroscopy. Cengage learning.
• Socrates, G. (2004). Infrared and Raman characteristic group frequencies: tables and charts. John Wiley & Sons.
• Lin-Vien, D., Colthup, N. B., Fateley, W. G., & Grasselli, J. G. (1991). The handbook of infrared and Raman characteristic frequencies of organic molecules. Academic press.
• Stuart, B. H. (2004).
• Smith, B. C. (2011). Fundamentals of Fourier transform infrared spectroscopy. CRC press.
• Larkin, P. J. (2017).
• Chalmers, J. M., & Griffiths, P. R. (Eds.). (2002).

• Agilent Technologies. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry (pp. 10815-10837).

• Testbook. (2026, January 30). The correct match of 13C NMR chemical shift values (δ ppm) for pyridine is C2: 150; C3: 124; C4: 136. Retrieved from [Link]

• LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

Sources

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• 2. 6-Chloro-3-nitro-8-(phenylthio)-2-[(phenylthio)methyl] imidazo[1,2-a]pyridine [mdpi.com]
• 3. Aryl sulfide or diaryl sulfide synthesis by S-arylation or S-alkylation [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

A Comparative Guide to the Crystal Structures of 5-Chloro-2-Substituted Pyridine Derivatives

This guide offers an in-depth comparison of the single-crystal X-ray diffraction data for three key 5-chloro-2-substituted pyridine derivatives: 2,5-dichloropyridine, 2-amino-5-chloropyridine, and 5-chloro-2-nitropyridine. The pyridine scaffold is a cornerstone in medicinal chemistry and materials science. The electronic and steric nature of substituents at the 2- and 5-positions profoundly influences molecular conformation, crystal packing, and, consequently, the physicochemical and biological properties of these compounds. This guide provides researchers, scientists, and drug development professionals with a comparative analysis of their solid-state structures, supported by experimental data and protocols.

Introduction: The Impact of Substitution on Crystal Architecture

The 5-chloropyridine framework is a common feature in a variety of biologically active molecules. The introduction of different functional groups at the 2-position—an electron-withdrawing chloro group, a hydrogen-bond-donating amino group, or a sterically demanding and strongly electron-withdrawing nitro group—creates a fascinating platform for studying the principles of crystal engineering. Understanding how these substituents dictate intermolecular interactions such as hydrogen bonding, halogen bonding, and π-π stacking is critical for the rational design of new materials and active pharmaceutical ingredients (APIs) with tailored properties.

This guide will dissect the crystallographic data of three distinct derivatives to illuminate these structure-property relationships. We will examine how the interplay of weak and strong intermolecular forces, driven by the 2-substituent, results in unique supramolecular assemblies.

Comparative Crystallographic Data Analysis

The single-crystal X-ray diffraction data reveals significant differences in the crystal systems, space groups, and unit cell parameters of the three derivatives, directly reflecting the influence of the 2-substituent on the crystal packing. A summary of the key crystallographic parameters is presented below.

Parameter	2,5-Dichloropyridine	2-Amino-5-chloropyridine	5-Chloro-2-nitropyridine
Chemical Formula	C₅H₃Cl₂N	C₅H₅ClN₂	C₅H₃ClN₂O₂
Molecular Weight	147.99 g/mol	128.56 g/mol	158.54 g/mol
Crystal System	Orthorhombic	Monoclinic	Triclinic
Space Group	Pnma	P2₁/n	P-1
a (Å)	15.346(3)	3.841(1)	6.136(2)
b (Å)	7.373(2)	16.486(6)	7.203(3)
c (Å)	5.250(1)	9.074(3)	7.427(3)
α (°)	90	90	83.31(3)
β (°)	90	97.46(3)	76.51(3)
γ (°)	90	90	74.02(2)
Volume (ų)	593.7(2)	569.3(3)	305.9(2)
Z	4	4	2
Data Source	Sarma, J. A. R. P. et al. (CSD Ref: DCLPYD01)	Pourayoubi, M. et al. (2007)[1]	Merritt, H. et al. (CSD Ref: XOPCAJ)[2]

Analysis of Structural Differences:

• 2,5-Dichloropyridine: The presence of two chloro-substituents facilitates a packing arrangement dominated by Cl···Cl and Cl···π interactions, leading to an orthorhombic crystal system. The molecule is planar, and the packing is relatively dense.

• 2-Amino-5-chloropyridine: The amino group acts as a strong hydrogen bond donor, while the pyridine nitrogen is an acceptor. This results in the formation of centrosymmetric hydrogen-bonded dimers, a common supramolecular synthon in aminopyridines.[3] These dimers then arrange into a herringbone formation, characteristic of a monoclinic system.[3]

• 5-Chloro-2-nitropyridine: The bulky and highly polar nitro group prevents the close packing seen in the other derivatives. The crystal structure is triclinic and features a complex network of C—H···O and C—H···N weak hydrogen bonds, alongside halogen interactions, to stabilize the packing arrangement. The nitro group is twisted out of the plane of the pyridine ring.[2]

Experimental Protocols

Accurate crystallographic data is contingent on the successful synthesis and crystallization of high-quality single crystals. Below are representative protocols for the synthesis and crystallization of the discussed compounds.

Synthesis Workflows

The general workflow for obtaining single crystals for X-ray diffraction involves synthesis, purification, and crystallization.

Caption: General workflow for synthesis and single-crystal growth.

Protocol 3.1.1: Synthesis of 2-Amino-5-chloropyridine[4]

• Setup: To a 500mL three-necked round-bottom flask equipped with a stirrer, add 2-aminopyridine (0.21 mol) and acetone (200 mL).

• Catalysis: Under the irradiation of a 34W blue LED lamp, stir the mixture to dissolve the solid. Add bromine (0.021 mol) as a catalyst.

• Chlorination: After the solution fades, introduce approximately 16 g of chlorine gas into the mixture.

• Reaction: Allow the reaction to proceed for 3 hours at ambient temperature.

• Isolation: After the reaction is complete, concentrate the mixture under reduced pressure to obtain the crude product.

• Crystallization: Recrystallize the crude solid from methanol and dry to obtain white crystals of 2-amino-5-chloropyridine.

Protocol 3.1.2: Synthesis of 5-Chloro-2-nitropyridine[5][6]

• Oxidizing Mixture: In a flask cooled to 0 °C, carefully add 30% hydrogen peroxide (25 mL) to concentrated sulfuric acid (50 mL) with stirring.

• Reactant Addition: To this mixture, add a solution of 2-amino-5-chloropyridine (5.0 g, 39 mmol) in concentrated sulfuric acid (20 mL) dropwise, maintaining the temperature at 0 °C.

• Reaction: Remove the ice bath and stir the mixture for 20-48 hours at room temperature.

• Precipitation: Pour the reaction mixture into ice water with vigorous stirring. The product will precipitate as a solid.

• Isolation & Crystallization: Filter the resulting solid and recrystallize from ethanol to yield colorless crystals of 5-chloro-2-nitropyridine.

Protocol 3.1.3: Synthesis and Purification of 2,5-Dichloropyridine[7]

• Reaction: A mixture of 2,5- and 2,3-dichloropyridine isomers is often obtained from the chlorination of 2-chloropyridine.

• Fractional Crystallization: Dissolve the crude isomer mixture (e.g., 62 g) in a 15:85 (v/v) mixture of isopropanol and water (200 g).

• Isolation: Allow the solution to cool slowly. The 2,5-dichloropyridine isomer, being less soluble, will crystallize out.

• Purification: Filter the crystals and dry them to obtain pure 2,5-dichloropyridine suitable for single-crystal growth by slow evaporation from the same solvent system.

Single-Crystal X-ray Diffraction Workflow

The process of determining a crystal structure involves several key steps, from data collection to structure refinement.

Caption: Standard workflow for single-crystal X-ray diffraction analysis.

General Protocol:

• Crystal Selection: A suitable single crystal of the compound is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer and cooled under a stream of nitrogen gas (e.g., 100 K). X-ray diffraction data are collected using a radiation source (e.g., Mo Kα).

• Structure Solution and Refinement: The collected data is processed, and the structure is solved using direct methods and refined by full-matrix least-squares on F².

• Validation: The final structure is validated using software tools, and the crystallographic data is typically deposited in a database like the Cambridge Structural Database (CSD).

Biological Context: Relevance in Drug Discovery

The pyridine ring is a privileged scaffold in medicinal chemistry. Derivatives of 5-chloropyridine are integral to numerous therapeutic agents. For instance, 2-amino-5-chloropyridine is a key intermediate in the synthesis of drugs like the sedative-hypnotic zopiclone. 2,5-Dichloropyridine serves as a precursor for compounds investigated as inhibitors of the ERK signaling pathway, which is often dysregulated in cancer.[4] The structural data presented here provides a fundamental basis for understanding how these molecules might interact with biological targets. The conformation and hydrogen bonding potential observed in the crystal structure can inform the design of more potent and selective inhibitors.

Caption: Inhibition of the ERK signaling pathway by pyridine derivatives.

Conclusion

This comparative guide demonstrates that minor modifications to the 5-chloropyridine scaffold, specifically at the 2-position, lead to substantial changes in the resulting crystal structures. The substitution of a chloro atom with an amino or a nitro group alters the dominant intermolecular forces, transitioning the packing from being governed by halogen interactions to hydrogen-bonding networks. These solid-state structural insights are invaluable for medicinal chemists and material scientists in predicting and controlling the properties of novel pyridine derivatives. The provided experimental data and protocols serve as a practical resource for the synthesis and crystallographic analysis of this important class of compounds.

References

• Studies on crystal growth and physical properties of 2-amino-5-chloropyridine single crystal. (n.d.). ResearchGate. Retrieved February 24, 2026, from [Link]

• Merritt, H., et al. (n.d.). Molecular structure of 5-chloro-2-nitropyridine (2) with thermal ellipsoids at the 50% probability level. ResearchGate. Retrieved February 24, 2026, from [Link]

• Crystallographic and spectroscopic characterization of 5-chloropyridine-2,3-diamine. (n.d.). National Institutes of Health. Retrieved February 24, 2026, from [Link]

• Synthesis, growth, crystal structure analysis, optical characterization, thermal and dielectric studies on 2-amino-5-chloropyridinium phenoxyacetate. (2023, January 7). World Scientific. Retrieved February 24, 2026, from [Link]

• Method using one-step method to synthesize 2-amino-5-chloropyridine in high-selectivity manner. (2019, January 4). Patsnap Eureka. Retrieved February 24, 2026, from [Link]

• 5-Chloro-2-nitropyridine. (n.d.). Chongqing Chemdad Co., Ltd. Retrieved February 24, 2026, from [Link]

• Preparation of isomer-free 2,5-dichloro-pyridine. (1995, January 10). Google Patents.
• Process for the preparation of pure 2,5-dichloropyridine and the isolation of 2,3-dichloropyridine which is formed as a by-product. (n.d.). Google Patents.

• Supplementary Information Synthetic routes to compounds 5 and 10-19. (n.d.). The Royal Society of Chemistry. Retrieved February 24, 2026, from [Link]

• 2-Amino-5-chloropyridine. (n.d.). PubChem. Retrieved February 24, 2026, from [Link]

• X-Ray Crystallography of Chemical Compounds. (n.d.). National Institutes of Health. Retrieved February 24, 2026, from [Link]

• X-Ray Crystallography. (n.d.). Purdue University. Retrieved February 24, 2026, from [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Crystallographic and spectroscopic characterization of 5-chloro­pyridine-2,3-di­amine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine

[1]

Executive Summary & Immediate Action Card

5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine (also known as 5-Chloro-2-isobutylsulfanylpyridine) is a functionalized halopyridine intermediate containing a thioether linkage.[1] While specific REACH registration data may be limited for this research-grade compound, its structural motifs (chloropyridine + alkyl sulfide) dictate a strict safety profile focused on irritation , potential sensitization , and malodor control .[1]

Immediate Safety Profile (Read-Across Analysis):

• Hazard Class: Irritant (Skin/Eye/Respiratory).[1]

• Signal Word: WARNING (Presumed).

• Critical Hazard: Stench .[1] Alkyl sulfides often possess low olfactory thresholds.[1] Handling outside a fume hood can lead to facility-wide contamination.[1]

• Reactivity: Stable under ambient conditions; incompatible with strong oxidizers (e.g., peroxides, nitric acid) which oxidize the sulfur.[1]

Emergency Response Quick-View

Scenario	Immediate Action
Skin Contact	Wash with soap and water for 15 min.[1] Do not use organic solvents (increases absorption).[1]
Eye Contact	Rinse cautiously with water for 15 min.[1][2][3][4] Remove contact lenses.[1][2][5]
Inhalation	Move to fresh air immediately. If breathing is difficult, administer oxygen.[1][2][3][4]
Spill (<10 mL)	Cover with activated charcoal or vermiculite.[1] Treat with dilute bleach to oxidize odor.[1]
Fire	Use CO₂, dry chemical, or foam.[1][3][4] Do not use high-pressure water jets (spreads immiscible sulfides).[1]

Chemical Profile & Hazard Identification

This guide utilizes Read-Across Methodology based on structurally validated analogs (e.g., 5-Chloro-2-(methylthio)pyridine, CAS 38275-42-2) to establish a high-confidence safety baseline.[1]

Chemical Identity:

• IUPAC Name: 5-Chloro-2-[(2-methylpropyl)sulfanyl]pyridine[1]

• Common Name: 5-Chloro-2-(isobutylthio)pyridine[1]

• Molecular Formula: C₉H₁₂ClNS[1]

• Molecular Weight: 201.72 g/mol [1]

• Physical State: Likely a pale yellow to colorless oil (based on lipophilic sulfide analogs).[1]

GHS Hazard Classification (Derived):

• H315: Causes skin irritation.[1][2][5]

• H319: Causes serious eye irritation.[1][5]

• H335: May cause respiratory irritation.[1][2][6]

• H302: Harmful if swallowed (Typical of halogenated pyridines).[1][2][6][7]

Personal Protective Equipment (PPE) Matrix

The lipophilic nature of the isobutyl group facilitates skin permeation.[1] Standard latex gloves are insufficient .[1]

PPE Selection Logic

The following diagram illustrates the decision process for selecting appropriate PPE based on the operation scale.

Figure 1: PPE Selection Logic based on operational scale and risk potential.

Detailed PPE Specifications

Component	Recommendation	Technical Justification
Hand Protection	Double Nitrile (min 5 mil) or Silver Shield® (Laminate)	Sulfides can permeate thin rubber.[1] Laminate gloves offer broad chemical resistance against organic sulfides.[1]
Eye Protection	Chemical Goggles (ANSI Z87.[1]1)	Prevent splashes.[1][3][4] Pyridine derivatives can cause severe corneal damage.[1]
Respiratory	Fume Hood (Face Velocity > 100 fpm)	Primary control.[1] If hood fails, use a full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.[1]
Body Defense	Lab Coat (Cotton/Poly) + Chemical Apron	Cotton minimizes static; apron prevents soak-through of oily intermediates.[1]

Operational Handling Protocols

A. Transfer & Weighing (Odor Control)[1]

• The "Double-Containment" Rule: Never transport the flask outside the hood unless it is sealed inside a secondary container (e.g., a plastic tub with a locking lid).

• Weighing: If possible, tare the reaction vessel inside the hood and transfer the liquid by syringe or pipette. Avoid open weighing boats which expose the sulfide surface area to airflow.[1]

B. Reaction Setup

• Inert Atmosphere: Flush the reaction vessel with Nitrogen or Argon.[1] Sulfides can slowly oxidize to sulfoxides in air, altering stoichiometry.[1]

• Temperature Control: If heating, use a reflux condenser with a scrubber trap (bleach solution) connected to the exhaust line to neutralize escaping sulfide vapors.[1]

C. Waste Disposal & Deactivation

Crucial Step: Do not pour untreated sulfide waste into the general organic waste container immediately, as it will cause the entire waste drum to stink.[1]

Deactivation Protocol:

• Collect waste in a dedicated beaker in the hood.[1]

• Slowly add 10% Sodium Hypochlorite (Bleach) or Hydrogen Peroxide (3%) .[1]

• Stir for 1 hour. This oxidizes the smelly sulfide (

  ) to the odorless sulfoxide ( ) or sulfone ( ).[1]

• Check pH (neutralize if necessary) and dispose of as halogenated organic waste.[1]

Emergency Response & Spill Management

Spill Response Workflow

The following diagram outlines the tactical response to a spill, prioritizing odor containment and exposure reduction.

Figure 2: Step-by-step spill response protocol ensuring odor neutralization.[1]

References & Data Sources

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 14517151, 5-Chloro-2-(chloromethyl)pyridine. Retrieved February 24, 2026, from [Link](Used as Read-Across Analog for Chloropyridine hazards).[1]

• European Chemicals Agency (ECHA). Registration Dossier: Halogenated Pyridines. Retrieved February 24, 2026, from [Link](General hazard classification for halogenated pyridines).[1]

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